Cas no 2172449-49-7 (5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172449-49-7
• MF: C₁₂H₁₃F₂N₃O
• MW: 253.247929334641
• CID: 6204225
• PubChem ID: 165572590
• Update Time: 2025-06-09

5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol
• [5-(difluoromethyl)-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl]methanol
• EN300-1610244
• 2172449-49-7

• Inchi： 1S/C12H13F2N3O/c1-8-3-2-4-9(5-8)6-17-11(12(13)14)10(7-18)15-16-17/h2-5,12,18H,6-7H2,1H3
• InChI Key： WLXFOFMOWHSJKE-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CC1C=CC=C(C)C=1)F

Computed Properties

• Exact Mass: 253.10266837g/mol
• Monoisotopic Mass: 253.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol

5-(Difluoromethyl)-1-(3-Methylphenyl)methyl-1H-1,2,3-Triazol-4-ylmethanol: A Comprehensive Overview

The compound 5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172449-49-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their stability and versatility in chemical reactions. The presence of the difluoromethyl group and the 3-methylphenyl substituent introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and application in advanced materials.

Recent studies have highlighted the importance of triazole-containing compounds in the development of advanced materials, particularly in the field of coordination chemistry and metal-organic frameworks (MOFs). The triazole ring in this compound serves as a robust ligand due to its ability to coordinate with metal ions through its nitrogen atoms. This property has been exploited in the synthesis of MOFs with high surface area and porosity, which are promising candidates for gas storage, catalysis, and sensing applications. For instance, researchers have demonstrated that triazole-based MOFs can efficiently adsorb gases such as methane and carbon dioxide, offering a sustainable solution to energy storage challenges.

In addition to its role in materials science, 5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol has shown potential in medicinal chemistry. The difluoromethyl group introduces a fluorinated moiety, which is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. This makes the compound an attractive candidate for drug design, particularly in the development of inhibitors for various enzyme targets. Recent research has focused on modifying the triazole ring to improve its binding affinity to specific protein targets, paving the way for novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. The introduction of the difluoromethyl and 3-methylphenyl groups requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, such as click chemistry and transition-metal catalysis, have significantly streamlined the production of such complex molecules. These advancements have not only improved the efficiency of synthesis but also enabled scalability for industrial applications.

From an environmental perspective, the development of greener synthetic routes for 5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol is a growing area of interest. Researchers are exploring the use of biocatalysts and renewable feedstocks to reduce the environmental footprint of chemical manufacturing. For example, enzymatic catalysis has been employed to facilitate key steps in the synthesis process, resulting in lower energy consumption and reduced waste generation.

In conclusion, 5-(difluoromethyl)-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-ylmethanol is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in materials science, medicinal chemistry, and sustainable synthesis methods. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in addressing global challenges in energy storage, healthcare, and environmental sustainability.